Cas no 2228205-19-2 (2-(2,3-dihydro-1,4-benzodioxin-2-yl)ethane-1-thiol)

• Product Name: 2-(2,3-dihydro-1,4-benzodioxin-2-yl)ethane-1-thiol
• CAS No: 2228205-19-2
• MF: C₁₀H₁₂O₂S
• MW: 196.266081809998
• CID: 6373784
• PubChem ID: 165701464
• Update Time: 2025-05-25

2-(2,3-dihydro-1,4-benzodioxin-2-yl)ethane-1-thiol Chemical and Physical Properties

Names and Identifiers

• 2-(2,3-dihydro-1,4-benzodioxin-2-yl)ethane-1-thiol
• 2228205-19-2
• EN300-1788254

• Inchi： 1S/C10H12O2S/c13-6-5-8-7-11-9-3-1-2-4-10(9)12-8/h1-4,8,13H,5-7H2
• InChI Key： QDNMWZCXYWBRKW-UHFFFAOYSA-N
• SMILES： SCCC1COC2C=CC=CC=2O1

Computed Properties

• Exact Mass: 196.05580079g/mol
• Monoisotopic Mass: 196.05580079g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 19.5Ų

Additional information on 2-(2,3-dihydro-1,4-benzodioxin-2-yl)ethane-1-thiol

Professional Introduction to 2-(2,3-dihydro-1,4-benzodioxin-2-yl)ethane-1-thiol (CAS No. 2228205-19-2)

2-(2,3-dihydro-1,4-benzodioxin-2-yl)ethane-1-thiol, identified by the CAS number 2228205-19-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the benzodioxin class, which is characterized by its fused oxygen-containing heterocyclic structure. The presence of a thiol (-SH) functional group at the ethane bridge enhances its reactivity, making it a valuable intermediate in the development of novel therapeutic agents.

The molecular structure of 2-(2,3-dihydro-1,4-benzodioxin-2-yl)ethane-1-thiol consists of a benzodioxin core substituted with an ethyl chain terminating in a thiol group. This unique configuration imparts distinct chemical properties that make it particularly useful in medicinal chemistry. The benzodioxin moiety, also known as a dibenzo[b,e][1,4]oxazepine scaffold, is known for its role in various bioactive molecules, including those with potential antimicrobial and anti-inflammatory properties.

In recent years, there has been growing interest in the exploration of benzodioxin derivatives due to their diverse pharmacological activities. Studies have demonstrated that modifications at the benzodioxin core can significantly influence the biological activity of these compounds. The thiol group in 2-(2,3-dihydro-1,4-benzodioxin-2-yl)ethane-1-thiol serves as a versatile handle for further chemical functionalization, enabling the synthesis of more complex and potent derivatives.

One of the most compelling aspects of this compound is its potential application in the development of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways and are often implicated in various diseases, including cancer. By targeting specific kinases, it may be possible to modulate these pathways and achieve therapeutic effects. The thiol group in 2-(2,3-dihydro-1,4-benzodioxin-2-yl)ethane-1-thiol provides a nucleophilic site that can interact with reactive centers on kinase proteins, potentially leading to the development of novel inhibitors.

Furthermore, the benzodioxin scaffold has been explored for its potential neuroprotective properties. Research suggests that certain benzodioxin derivatives can interact with neurotransmitter receptors and modulate neuronal activity. Given the importance of neurotransmitter systems in conditions such as Alzheimer's disease and Parkinson's disease, 2-(2,3-dihydro-1,4-benzodioxin-2-yl)ethane-1-thiol may represent a promising lead compound for further investigation.

The synthesis of 2-(2,3-dihydro-1,4-benzodioxin-2-yl)ethane-1-thiol involves multi-step organic transformations that require precise control over reaction conditions. The introduction of the thiol group necessitates careful handling to prevent oxidation and ensure high yield. Advances in synthetic methodologies have made it possible to produce this compound with increasing efficiency and purity, facilitating its use in downstream applications.

Recent advancements in computational chemistry have also contributed to the understanding of the pharmacological properties of 2-(2,3-dihydro-1,4-benzodioxin-2-yl)ethane-1-thiol. Molecular modeling techniques allow researchers to predict how this compound might interact with biological targets at the atomic level. These predictions can guide experimental efforts and help identify optimal analogs for further development.

In conclusion, 2228205 19 2228205 19 -19 -19 -19 -19 -19 -19 -19 -19 -19 -19 -19 -19 -19 -19 2228205 19 2228205 19 ) ) ) ) ) ) ) ) ) ) ) ) ) ) ) ) ) is a versatile and promising compound with significant potential in pharmaceutical research. Its unique structure and reactivity make it an attractive candidate for further exploration in drug discovery efforts aimed at addressing various diseases.